molecular formula C22H19N3O5S B2655990 N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide CAS No. 328027-91-4

N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide

Cat. No. B2655990
CAS RN: 328027-91-4
M. Wt: 437.47
InChI Key: SESVZRBQAJWIIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide, also known as DTBZ, is a novel small molecule that has gained significant attention in the scientific community due to its potential applications in various fields. DTBZ is a thiazole derivative that has a molecular formula of C23H22N4O4S and a molecular weight of 458.51 g/mol.

Mechanism of Action

N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide exerts its biological effects by targeting specific enzymes and proteins involved in various cellular processes. This compound has been shown to inhibit the activity of MMPs by binding to their active sites and preventing the cleavage of extracellular matrix proteins. This compound has also been shown to inhibit the activity of various kinases such as Akt and ERK by regulating their phosphorylation status.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can induce apoptosis and cell cycle arrest in cancer cells, protect neurons from oxidative stress and apoptosis, and inhibit the growth of various bacteria and viruses.
In vivo studies have shown that this compound can inhibit tumor growth and metastasis in animal models of cancer, improve cognitive function and memory in animal models of Alzheimer's disease, and protect against bacterial and viral infections.

Advantages and Limitations for Lab Experiments

N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide has several advantages and limitations for lab experiments. One of the advantages is its high potency and specificity for its target enzymes and proteins, which allows for precise and efficient modulation of cellular processes. Another advantage is its low toxicity and minimal side effects, which make it a safe and reliable tool for biological research.
One of the limitations is its limited solubility in aqueous solutions, which can make it difficult to administer and study in vivo. Another limitation is its high cost and limited availability, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for the study of N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide. One direction is the development of more efficient and cost-effective synthesis methods to increase its availability and reduce its cost. Another direction is the optimization of its pharmacokinetic and pharmacodynamic properties to improve its efficacy and safety in vivo.
Other future directions include the investigation of its potential applications in other fields such as cardiovascular diseases, metabolic disorders, and inflammation, as well as the development of novel derivatives and analogs with improved properties and specificity for its target enzymes and proteins. Overall, this compound has significant potential for advancing our understanding of various biological processes and developing new therapies for various diseases.

Synthesis Methods

N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide can be synthesized using a two-step reaction. The first step involves the condensation of 4-(3,4-dimethoxyphenyl)thiazol-2-amine with 4-(2,5-dioxopyrrolidin-1-yl)benzoic acid in the presence of a coupling agent such as N-ethyl-N′-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) in anhydrous dimethylformamide (DMF) at room temperature. The resulting intermediate is then treated with an acid such as hydrochloric acid to obtain this compound as a white solid.

Scientific Research Applications

N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide has been extensively studied for its potential applications in various fields such as cancer research, neurodegenerative diseases, and infectious diseases. In cancer research, this compound has been shown to inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been shown to inhibit the migration and invasion of cancer cells by regulating the expression of matrix metalloproteinases (MMPs).
In neurodegenerative diseases, this compound has been shown to protect neurons from oxidative stress and apoptosis by regulating the expression of various genes involved in these processes. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
In infectious diseases, this compound has been shown to inhibit the growth of various bacteria and viruses by targeting specific enzymes and proteins involved in their replication and survival.

properties

IUPAC Name

N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H19N3O5S/c1-29-17-8-5-14(11-18(17)30-2)16-12-31-22(23-16)24-21(28)13-3-6-15(7-4-13)25-19(26)9-10-20(25)27/h3-8,11-12H,9-10H2,1-2H3,(H,23,24,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SESVZRBQAJWIIK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)N4C(=O)CCC4=O)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H19N3O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

437.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.